Cas no 1785281-15-3 (1-(3-aminophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(3-aminophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1785281-15-3
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 5181767
• PubChem ID: 105470795
• Update Time: 2025-06-08

1-(3-aminophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-(3-aminophenyl)-5-methyl-
• 1-(3-aminophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C11H11N3O2/c1-7-10(11(15)16)6-13-14(7)9-4-2-3-8(12)5-9/h2-6H,12H2,1H3,(H,15,16)
• InChI Key： DXFXLSOTQSNOKK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(N)=C2)C(C)=C(C(O)=O)C=N1

Additional information on 1-(3-aminophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid

Research Briefing on 1-(3-aminophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid (CAS: 1785281-15-3) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 1-(3-aminophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid (CAS: 1785281-15-3) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This pyrazole derivative, characterized by its unique structural features including an aminophenyl group and a carboxylic acid functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a versatile building block for the synthesis of more complex bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as an excellent scaffold for the development of selective kinase inhibitors. The researchers utilized the carboxylic acid moiety for targeted modifications, creating a series of derivatives that showed remarkable selectivity for specific kinase isoforms. The presence of the 3-aminophenyl group was found to be crucial for maintaining optimal binding interactions with the ATP-binding pocket of target kinases. Molecular docking studies revealed that this structural feature contributes significantly to the compound's binding affinity and selectivity profile.

In the field of anti-inflammatory drug development, recent investigations have highlighted the potential of 1-(3-aminophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid as a precursor for novel COX-2 inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent COX-2 inhibitory activity with significantly reduced gastrointestinal side effects compared to traditional NSAIDs. The researchers attributed this improved safety profile to the compound's unique ability to selectively target the COX-2 isozyme while minimizing interaction with COX-1.

The synthetic accessibility of 1-(3-aminophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid has also been a focus of recent research. A team from MIT developed an innovative continuous-flow synthesis method in 2023 that significantly improved the yield and purity of this compound while reducing production costs. This advancement, published in Organic Process Research & Development, has important implications for scaling up production for pharmaceutical applications, making the compound more accessible for further drug development efforts.

Emerging research has also explored the compound's potential in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews demonstrated that the carboxylic acid functionality can be effectively conjugated with various drug carriers, including nanoparticles and antibody-drug conjugates. This modification allows for pH-responsive drug release, particularly useful in tumor microenvironments where the acidic conditions can trigger the release of therapeutic payloads.

Pharmacokinetic studies of 1-(3-aminophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid derivatives have shown promising results. Recent investigations reported in European Journal of Pharmaceutical Sciences indicate that these compounds generally exhibit favorable absorption profiles and moderate plasma protein binding, with several derivatives demonstrating excellent blood-brain barrier penetration. These properties make them particularly interesting for central nervous system-targeted therapies.

Looking forward, the versatility of 1-(3-aminophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid continues to attract research attention. Current investigations are exploring its application in PROTAC (proteolysis targeting chimera) technology, where its structural features may facilitate the development of novel targeted protein degraders. Additionally, its potential in covalent inhibitor design is being actively investigated, leveraging the reactivity of its functional groups for irreversible target engagement.